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Compound of Interest

Compound Name: p-Xylene

Cat. No.: B151628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of p-Xylene, focusing on its chemical
identification, physical and chemical properties, and critical safety information. The data
presented is compiled from various safety data sheets to ensure a comprehensive resource for
laboratory and industrial applications.

Chemical Identification

p-Xylene, systematically named 1,4-dimethylbenzene, is an aromatic hydrocarbon. Its unique
identifiers are crucial for accurate tracking and regulatory compliance.

Identifier Value

CAS Number 106-42-3[1][2][3][4]

EC Number 203-396-5[3][5]

UN Number 1307[1][2]

Chemical Formula CsH1o or CeHa(CH3)2[1][3][4]

1,4-Dimethylbenzene, p-Dimethylbenzene, p-

Synonyms Xylol[1][2][4]
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Physicochemical Properties

The physical and chemical characteristics of p-Xylene are fundamental to its handling, storage,
and use in experimental settings.

Property Value

Molecular Weight 106.17 g/mol
Appearance Liquid

Melting Point 12-13 °C

Boiling Point 138 °C

Density 0.861 g/mL at 20 °C
Vapor Pressure 9 mmHg at 20 °C
Vapor Density 3.7 (vs air)
Solubility in Water 0.2 g/L

Refractive Index n20/D 1.495

Fire and Explosion Hazard Data

p-Xylene is a flammable liquid and poses a significant fire risk. Understanding its flammability
characteristics is essential for safe storage and handling.

Hazard Parameter Value

Flash Point 27 °C (80.6 °F) - closed cup
Autoignition Temperature 527 °C (980.6 °F)[4]
Flammability Limits Lower: 1.1%, Upper: 7%l[4]
Hazard Class 3 (Flammable liquids)

Toxicological Data
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Exposure to p-Xylene can have adverse health effects. The following table summarizes key
toxicity data.

Toxicity Metric Value Species
LD50 Oral 3910 - 5000 mg/kg[4][6] Rat[4]
LD50 Dermal 12400 mg/kg[4] Rabbit[4]
LC50 Inhalation 4550 ppm (4 hours)[4] Rat[4]

Hazard Statements and Classifications

p-Xylene is classified under several hazard categories, indicating its potential risks.

H226: Flammable liquid and vapor.[3]

o H304: May be fatal if swallowed and enters airways.[3][5]
e H312 + H332: Harmful in contact with skin or if inhaled.[3]
e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

e H335: May cause respiratory irritation.[3][5]

H412: Harmful to aquatic life with long-lasting effects.[3]

Experimental Protocols and Safety Procedures
Personal Protective Equipment (PPE)

When handling p-Xylene, the following personal protective equipment is mandatory:
» Eye/Face Protection: Use eyeshields and a face shield.

» Skin Protection: Wear protective gloves.[7]
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» Respiratory Protection: Use a suitable respirator, such as a type ABEK (EN14387) respirator
filter.

» Body Protection: Wear protective clothing.[7]

Handling and Storage

e Handling: Avoid contact with skin and eyes.[4] Do not breathe vapors or spray.[5][7] Keep
away from heat, sparks, and open flames.[6][7] Use non-sparking tools and take
precautionary measures against static discharge.[5][7]

o Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.
[5][6][7] Ground/bond the container and receiving equipment.[6][7]

First Aid Measures

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[5][7] If you feel unwell, call a POISON CENTER or doctor.[7]

« If on Skin: Remove/take off immediately all contaminated clothing.[7] Rinse skin with
water/shower.[7] If skin irritation occurs, get medical advice/attention.[7]

 If in Eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses, if
present and easy to do. Continue rinsing.[7] If eye irritation persists, get medical
advice/attention.[7]

o If Swallowed: Immediately call a POISON CENTER or doctor.[3][5] Do NOT induce vomiting.
[31[5]

Safety Workflow Visualization

The following diagram illustrates the emergency response protocol for accidental exposure to
p-Xylene.
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Accidental Exposure to p-Xylene
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Caption: Emergency response workflow for p-Xylene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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